4-(7,7-Dimethyl-oct-3-ynyl)-1H-imidazole

• Molecular Formula: C13H20N2
• Molecular Weight: 204.31 g/mol
• IUPAC Name: 5-(7,7-dimethyloct-3-ynyl)-1H-imidazole
• InChI: InChI=1S/C13H20N2/c1-13(2,3)9-7-5-4-6-8-12-10-14-11-15-12/h10-11H,6-9H2,1-3H3,(H,14,15)
• InChI Key: CNQBABLURIQXNU-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)CCC#CCCC1=CN=CN1

Description

4-(7,7-Dimethyl-oct-3-ynyl)-1H-imidazole is a nitrogen-containing heterocyclic compound characterized by an imidazole core substituted with a branched alkyne chain (7,7-dimethyl-oct-3-ynyl). This compound has garnered attention for its high affinity as a histamine H₃ receptor antagonist/agonist, with a reported Ki value of 0.8 nM in competitive binding assays . Its structural uniqueness lies in the bulky dimethyl-terminated alkyne substituent, which enhances receptor interaction compared to simpler analogs .

Comparison with Similar Compounds

Structural Comparison with Analogous Compounds

The compound’s closest structural analogs include other imidazole derivatives with varying alkyl or cycloalkyl substituents on similar alkyne chains. Key examples are:

Compound Name	Substituent Structure	Key Features
4-(6-Cyclohexyl-hex-3-ynyl)-1H-imidazole	6-cyclohexyl-hex-3-ynyl	Cyclohexyl group introduces steric bulk but reduces receptor affinity (Ki = 2.9 nM)
4-(6-Cyclopentyl-hex-3-ynyl)-1H-imidazole	6-cyclopentyl-hex-3-ynyl	Smaller cyclopentyl group improves Ki to 0.95 nM
4-(7-Methyl-oct-3-ynyl)-1H-imidazole	7-methyl-oct-3-ynyl	Linear methyl substitution yields lower affinity (Ki = 3.7 nM)
4-(3-(3-Cyclopentylpropyloxy)propyl)-1H-imidazole	Cyclopentylpropyloxy chain	Bulkier ether-linked substituent results in Ki = 7 nM

Key Observations :

• The 7,7-dimethyl-oct-3-ynyl group in the target compound optimizes receptor binding by balancing steric hindrance and hydrophobic interactions, outperforming both cycloalkyl and linear alkyl analogs.
• Cyclopentyl-substituted analogs show intermediate potency, suggesting that moderate branching enhances affinity compared to rigid cyclohexyl groups .

Pharmacological Profile and Receptor Affinity

Table 1: Comparative Binding Affinities (Ki) of Imidazole Derivatives at Histamine H₃ Receptors

Compound Name	Ki (nM)	Reference
4-(7,7-Dimethyl-oct-3-ynyl)-1H-imidazole	0.8
4-(6-Cyclopentyl-hex-3-ynyl)-1H-imidazole	0.95
4-(6-Cyclohexyl-hex-3-ynyl)-1H-imidazole	2.9
4-(7-Methyl-oct-3-ynyl)-1H-imidazole	3.7
FUB 465 (4-(3-ethoxypropyl)-1H-imidazole)	0.26*

Note: FUB 465’s value reflects in vivo ED₅₀ (mg/kg) in mice, highlighting its high oral potency despite moderate Ki .

Pharmacological Insights :

• The 7,7-dimethyl substitution likely stabilizes the compound’s interaction with hydrophobic pockets in the H₃ receptor binding site, explaining its sub-nanomolar affinity .
• Linear chains (e.g., 7-methyl-oct-3-ynyl) or ether-linked substituents (e.g., FUB 465) reduce steric complementarity, leading to lower potency.

Key Structural Determinants of Affinity:

Branching: The dimethyl group at the terminus of the alkyne chain maximizes van der Waals interactions with the receptor, outperforming mono-methyl or cycloalkyl groups .

Chain Length : An 8-carbon alkyne chain (oct-3-ynyl) provides optimal spacing for receptor engagement. Shorter chains (e.g., hex-3-ynyl) reduce binding efficiency .

Rigidity vs. Flexibility : Cycloalkyl substituents introduce conformational rigidity, which may hinder alignment with the receptor’s active site compared to flexible branched chains .

Functional Implications:

• Partial Agonism : Some analogs, including the target compound, exhibit "protean agonism," acting as partial agonists in specific assays (e.g., [(35)S]GTPγS binding) .